Cas no 1213460-35-5 (2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R)-)

• Product Name: 2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R)-
• CAS No: 1213460-35-5
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 5593353
• PubChem ID: 55253325
• Update Time: 2025-11-06

2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R)-
• (R)-6,7-Difluorochroman-4-amine
• 1213460-35-5
• AKOS006287506
• Y11846
• (4R)-6,7-difluoro-3,4-dihydro-2H-chromen-4-amine
• (4R)-6,7-DIFLUOROCHROMANE-4-YLAMINE

• Inchi： 1S/C9H9F2NO/c10-6-3-5-8(12)1-2-13-9(5)4-7(6)11/h3-4,8H,1-2,12H2/t8-/m1/s1
• InChI Key： GOQOIXARHKVMLS-MRVPVSSYSA-N
• SMILES： C1OC2=CC(F)=C(F)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 226.7±40.0 °C(Predicted)
• pka: 8.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R)-

Introduction to 2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R) (CAS No. 1213460-35-5)

2H-1-Benzopyran-4-amine, 6,7-difluoro-3,4-dihydro-, (4R) (CAS No. 1213460-35-5) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine, belongs to the class of benzopyrans and is characterized by its specific stereochemistry and the presence of fluorine atoms. These features contribute to its unique pharmacological properties and potential therapeutic applications.

The chemical structure of (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine is noteworthy for its chiral center at the 4-position, which imparts enantiomeric specificity. The presence of fluorine atoms at the 6 and 7 positions enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have highlighted the compound's potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the realm of neurodegenerative diseases, (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine has shown promising results in preclinical models of Alzheimer's disease and Parkinson's disease. Research indicates that this compound may modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells. These findings suggest that (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine could serve as a lead compound for developing novel therapies targeting neurodegeneration.

Beyond neurodegenerative diseases, (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine has also demonstrated potential in cancer research. Studies have shown that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Mechanistic investigations have revealed that it may act through multiple pathways, including modulation of cell cycle regulators and induction of DNA damage response. These properties make it a promising candidate for further exploration in oncology.

Inflammatory disorders represent another area where (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine shows therapeutic potential. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This effect is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammatory responses without causing significant side effects makes (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine an attractive candidate for developing anti-inflammatory drugs.

The synthesis of (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine involves a series of well-defined chemical reactions that ensure high purity and enantiomeric purity. Key steps include the introduction of fluorine atoms at specific positions on the benzopyran ring and the establishment of the chiral center through asymmetric synthesis techniques. The ability to produce this compound with high efficiency and yield is crucial for its practical application in pharmaceutical research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amnine in various therapeutic contexts. Preliminary results from phase I trials have shown favorable pharmacokinetic profiles and tolerability in human subjects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, (4R)-6,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amnine (CAS No. 1213460-35-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in these challenging medical conditions.